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Compound of Interest

Compound Name: UPCDC-30245

Cat. No.: B15607661 Get Quote

Disclaimer: UPCDC-30245 is a specialized research compound for which a specific Safety

Data Sheet (SDS) is not publicly available. The following guidance has been compiled based

on established best practices for handling potent, novel chemical compounds and by analogy

to other inhibitors of the p97 ATPase enzyme. A thorough and formal risk assessment must be

conducted by researchers prior to any handling of this compound.

This document provides essential safety and logistical information, including operational and

disposal plans, to guide researchers, scientists, and drug development professionals in the

safe handling of UPCDC-30245.

Hazard Identification and Risk Assessment
UPCDC-30245 is identified as a potent and selective allosteric inhibitor of the p97 ATPase, a

critical enzyme in cellular protein quality control. Due to its high potency and the lack of

comprehensive toxicological data, it is imperative to handle this compound with a high degree

of caution.

Primary Anticipated Hazards:

High Potency: The compound is biologically active at low concentrations.

Unknown Toxicity: In the absence of specific data, UPCDC-30245 should be treated as

potentially toxic, carcinogenic, mutagenic, or teratogenic.
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Inhalation Hazard: If handled as a solid, the fine powder poses a significant inhalation risk.

A formal risk assessment should be performed before commencing any experimental work.

This assessment must evaluate the quantity of the compound to be used, the specific

procedures to be undertaken, and all potential routes of exposure.

Personal Protective Equipment (PPE)
The following table outlines the minimum required PPE for various operations involving

UPCDC-30245.

Operation
Minimum Required Personal Protective
Equipment

Weighing of Powders

- Double nitrile gloves- Chemical splash

goggles- Full-face shield- Disposable gown with

tight-fitting cuffs- NIOSH-approved respirator

(e.g., N95 for powders)

Preparation of Solutions

- Double nitrile gloves- Chemical splash

goggles- Full-face shield- Chemical-resistant

laboratory coat

Conducting Reactions

- Double nitrile gloves (material selected based

on all reactants)- Chemical splash goggles-

Chemical-resistant laboratory coat

Waste Disposal
- Double nitrile gloves- Chemical splash

goggles- Laboratory coat

This information is synthesized from general safety guidelines for handling potent chemical

compounds.

Standard Operating Procedures
Designated Work Area: All handling of UPCDC-30245 must be performed in a designated and

clearly marked area, such as a certified chemical fume hood or a glove box, to control and

contain any potential release.
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Weighing and Transfer of Solid Compound:

All manipulations of solid UPCDC-30245 that could generate dust must be conducted within

a ventilated enclosure.

Use the minimum quantity of the compound necessary for the experiment to reduce risk.

Where feasible, utilize wet-handling techniques, such as dampening the powder with an

appropriate solvent, to minimize the generation of airborne dust.

Preparation of Solutions:

When dissolving, add the solid compound to the solvent gradually to prevent splashing.

All solutions must be meticulously labeled with the compound name, concentration, solvent,

and the date of preparation.

Emergency and Spill Response
Spill Management:

Evacuate: In the event of a significant spill, immediately evacuate the immediate vicinity.

Alert: Notify colleagues and the laboratory supervisor of the spill.

Contain: If it can be done without risk of exposure, contain the spill using appropriate

chemical absorbent materials.

Clean-up: Only personnel trained in hazardous spill clean-up and wearing the appropriate

PPE should decontaminate the affected area.

First Aid Measures:

Skin Contact: Immediately remove any contaminated clothing. Flush the affected skin with

copious amounts of water for at least 15 minutes. Seek prompt medical attention.

Eye Contact: Immediately flush the eyes with a large volume of water for a minimum of 15

minutes, ensuring to hold the eyelids open. Seek immediate medical attention.
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Inhalation: Move the affected individual to an area with fresh air. If breathing is labored,

administer oxygen. Seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse the mouth thoroughly with water. Seek immediate

medical attention.

Waste Disposal Protocol
All materials contaminated with UPCDC-30245, including but not limited to, excess compound,

solutions, and all used PPE, must be handled as hazardous waste.

Segregation: All UPCDC-30245 waste must be collected in a dedicated, clearly labeled, and

securely sealed container.

Disposal: The disposal of this hazardous waste must be conducted through the institution's

official hazardous waste management program. Under no circumstances should it be

disposed of in standard laboratory trash or drains.

Scientific Context and Workflow
Affected Signaling Pathway: UPCDC-30245 functions as an allosteric inhibitor of the p97

ATPase. This enzyme is integral to protein

To cite this document: BenchChem. [Essential Safety and Handling Protocols for the
Research Compound UPCDC-30245]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15607661#personal-protective-equipment-for-
handling-upcdc-30245]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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